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Compound of Interest

Compound Name: 2-Bromo-7-methoxynaphthalene

Cat. No.: B1282092

Technical Guide: 2-Bromo-7-
methoxynaphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-7-methoxynaphthalene is a halogenated aromatic compound belonging to the
naphthalene family. As a functionalized naphthalene derivative, it holds potential as a building
block in organic synthesis, particularly in the development of novel pharmaceutical agents and
functional materials. This technical guide provides a comprehensive overview of its physical
and chemical properties, available experimental protocols, and a comparative analysis with its
close isomer, 2-Bromo-6-methoxynaphthalene, for which more extensive experimental data is
available.

Chemical and Physical Properties

Precise experimental data for the physical appearance of 2-Bromo-7-methoxynaphthalene is
not readily available in published literature. However, based on the physical state of its isomer
and other similar naphthalene derivatives, it is presumed to be a solid at room temperature. For
comparative purposes, the experimentally determined properties of the isomeric 2-Bromo-6-
methoxynaphthalene are provided.

Table 1: Chemical Identifiers for 2-Bromo-7-methoxynaphthalene
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Identifier

Value

CAS Number

200875-36-1[1]

Molecular Formula

C11HoBrO[1]

Molecular Weight

237.09 g/mol [1]

IUPAC Name

2-bromo-7-methoxynaphthalene[2]

Table 2: Computed Physicochemical Properties of 2-Bromo-7-methoxynaphthalene

Property Value Source
XLogP3 4.2 PubChem|[2]
Hydrogen Bond Donor Count 0 PubChem|[2]
Hydrogen Bond Acceptor

Count 1 PubChem[2]
Rotatable Bond Count 1 PubChem][2]
Exact Mass 235.98368 g/mol PubChem|[2]
Monoisotopic Mass 235.98368 g/mol PubChem|[2]
Topological Polar Surface Area 9.2 A2 PubChem|[2]
Heavy Atom Count 13 PubChem][2]

Table 3: Experimental Physical Properties of 2-Bromo-6-methoxynaphthalene (Isomer for

Comparison)

Property

Value Source

Physical Appearance

White to Almost white powder o
CymitQuimica[3]
to crystal

Melting Point

106-109 °C Sigma-Aldrich[4][5]
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Experimental Protocols
Synthesis of 2-Bromo-7-methoxynaphthalene

A documented synthetic route to 2-Bromo-7-methoxynaphthalene starts from 2,7-
dihydroxynaphthalene. The procedure involves the selective monobromination and subsequent
methylation of one of the hydroxyl groups.

Protocol: Synthesis from 2,7-dihydroxynaphthalene[6]

e Materials and Equipment:

o

2,7-dihydroxynaphthalene

[¢]

Triphenylphosphine (PPhs)

[¢]

Bromine (Br2)

[e]

Acetonitrile (CHsCN)

o

Nitrogen atmosphere

[¢]

Standard laboratory glassware for reflux and distillation

e Procedure: a. To a 1 L flask under a nitrogen atmosphere, add triphenylphosphine (89.7 g,
0.342 mol) and acetonitrile (350 mL). b. Cool the mixture to 10 °C. c. Slowly add bromine
(17.6 mL, 0.342 mol) dropwise over 10 minutes. d. After the addition is complete, remove the
cooling bath. e. Add 2,7-dihydroxynaphthalene (50.0 g, 0.312 mol) and rinse with an
additional 350 mL of acetonitrile. f. Heat the resulting yellow-brown mixture to reflux for 3
hours. g. Following the reflux, remove the acetonitrile by distillation under reduced pressure
to yield the crude product.

Note: This protocol describes the synthesis of the brominated intermediate. Further steps for
methylation would be required to obtain the final product, which are not detailed in the cited
source.

Mandatory Visualization
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Synthesis of 2-Bromo-7-methoxynaphthalene

2,7-Dihydroxynaphthalene

1. Add reagents

@ Brz, Acet@

2. Heat to reflux

Reflux, 3 hours

3. Forms intermediate

Crude brominated intermediate

4. Remove solvent

Distillation under
reduced pressure

5. Isolated Product
Further methylation implied)

2-Bromo-7-methoxynaphthalene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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